3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO4/c14-11-6-7(1-2-12(11)16)8-3-9(13(17)18)5-10(15)4-8/h1-6,15-16H,(H,17,18)
• InChI Key: XBPGMWGUOONZIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)O)C(=O)O)F)O
• Molecular Formula: C13H9FO4
• DSSTOX Substance ID: DTXSID20689356
• Molecular Weight: 248.21 g/mol
• CAS RN: 1261995-02-1

Description

3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% (3-FHPB-95) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 119-120°C. 3-FHPB-95 is a member of the phenylbenzoic acid family and is used in a variety of chemical and biochemical processes. It is a versatile compound that has been used in a variety of scientific research applications, including synthesis, biochemistry, physiology, and pharmacology.

Scientific Research Applications

3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications, including synthesis, biochemistry, physiology, and pharmacology. In synthesis, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used as a starting material for the synthesis of other organic compounds. In biochemistry, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used as a reagent for the detection of proteins and enzymes. In physiology, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used to study the effects of certain drugs on the body. In pharmacology, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used to study the effects of certain drugs on the brain.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is not fully understood. However, it is known that the compound binds to certain proteins and enzymes in the body, which can lead to a variety of biochemical and physiological effects. In particular, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% is known to bind to the enzyme tyrosinase, which is involved in the synthesis of melanin. This binding can lead to the inhibition of melanin production, which can be useful in the treatment of certain skin conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% have been studied in a variety of scientific research applications. In particular, the compound has been shown to bind to the enzyme tyrosinase, which is involved in the synthesis of melanin. This binding can lead to the inhibition of melanin production, which can be useful in the treatment of certain skin conditions. In addition, 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have antioxidant and anti-inflammatory properties, which can be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% in lab experiments include its high purity (95%), its availability in a wide range of concentrations, and its low cost. In addition, the compound is relatively stable and can be stored at room temperature for long periods of time. The main limitation of using 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% in lab experiments is that it is a relatively new compound and its biochemical and physiological effects are not fully understood.

Future Directions

There are a number of potential future directions for 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% research. These include further research into the biochemical and physiological effects of the compound, as well as the development of new applications for the compound. In particular, further research into the compound’s effects on tyrosinase could lead to the development of new treatments for skin conditions. In addition, research into the compound’s antioxidant and anti-inflammatory properties could lead to the development of new treatments for a variety of diseases. Finally, research into the compound’s potential as a drug delivery system could lead to the development of new methods for delivering drugs to specific sites in the body.

Synthesis Methods

3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized from 4-hydroxybenzoic acid and 3-fluorophenol through a series of chemical reactions. The reaction is initiated by the addition of a base, such as sodium hydroxide, to 4-hydroxybenzoic acid in an aqueous solution. This results in the formation of the sodium salt of 4-hydroxybenzoic acid. The sodium salt is then reacted with 3-fluorophenol in the presence of a strong acid, such as sulfuric acid, to form 3-(3-Fluoro-4-hydroxyphenyl)-5-hydroxybenzoic acid, 95%. The reaction is typically carried out at a temperature of 80-90°C.